Cas no 616-43-3 (3-Methyl-1H-pyrrole)

3-Methyl-1H-pyrrole structure
3-Methyl-1H-pyrrole structure
Product Name:3-Methyl-1H-pyrrole
CAS No:616-43-3
MF:C5H7N
MW:81.1157810688019
MDL:MFCD00083419
CID:38965
PubChem ID:12023
Update Time:2025-04-18

3-Methyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-1H-pyrrole
    • 1H-Pyrrole, 3-methyl-
    • Pyrrole, 3-methyl-
    • 3-METHYLPYRROLE
    • 1H-Pyrrole,3-methyl
    • 3-Methyl pyrrole
    • 5-METHYLPYRROLE
    • 1H-Pyrrole pound not3-methyl
    • FEKWWZCCJDUWLY-UHFFFAOYSA-N
    • 5MP
    • PubChem13921
    • 1li6
    • 3-Methylpyrrole, liquid
    • 3-Methyl-1H-pyrrole #
    • BDBM50167953
    • DB01932
    • TRA0023546
    • PB12076
    • ST2417787
    • AB0
    • MDL： MFCD00083419
    • Inchi： 1S/C5H7N/c1-5-2-3-6-4-5/h2-4,6H,1H3
    • InChI Key： FEKWWZCCJDUWLY-UHFFFAOYSA-N
    • SMILES： N1C=CC(C)=C1

Computed Properties

  • Exact Mass: 81.05780
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 43.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.1
  • Topological Polar Surface Area: 15.8

Experimental Properties

  • Color/Form: Yellow to Brown Liquid
  • Density: 0,93 g/cm3
  • Melting Point: -48.4°C
  • Boiling Point: 144°C(lit.)
  • Flash Point: -48℃
  • Refractive Index: 1.4970 to 1.5000
  • PSA: 15.79000
  • LogP: 1.32310
  • Solubility: Not available

3-Methyl-1H-pyrrole Security Information

3-Methyl-1H-pyrrole Customs Data

  • HS CODE：29339900

3-Methyl-1H-pyrrole Pricemore >>

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TRC
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TRC
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3-Methyl-1H-pyrrole Production Method

Production Method 1

616-43-3 616-43-3
109-01-3 109-01-3
624-78-2 624-78-2
13925-00-3 13925-00-3
2851-95-8 2851-95-8
4097-88-5 4097-88-5
1798313-55-9 1798313-55-9
21202-52-8 21202-52-8
69687-77-0 69687-77-0
15707-23-0 15707-23-0
290-37-9 290-37-9
5910-89-4 5910-89-4
14667-55-1 14667-55-1
75011-91-5 75011-91-5
49813-61-8 49813-61-8
636-41-9 636-41-9
617-92-5 617-92-5
15986-80-8 15986-80-8
13360-64-0 13360-64-0
1739-84-0 1739-84-0
Reaction Conditions
1.1 Catalysts: Silica Solvents: Methanol ;  500 °C
Reference
Analytical pyrolysis of polyethyleneimines
Coralli, Irene; et al, Journal of Analytical and Applied Pyrolysis, 2023, 169,

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